2-Nitropropane 2-Nitropropane 2-Nitropropane can be converted to mutagenic metabolites by human SULT1A1.
2-Nitropropane is a synthetic, flammable, colorless liquid that is slightly soluble in water, and miscible with most aromatic hydrocarbons, ketones, esters, ethers and the lower carboxylic acids. It is used primarily both as a chemical intermediate and as a solvent for numerous commercial products. 2-Nitropropane is also used as a component of explosives and propellants, and in fuels for internal combustion engines. The primary routes of potential human exposure to 2-nitropropane are dermal contact, inhalation, and ingestion. Contact with this compound can cause irritation of the eyes and skin. Acute inhalation exposure to low levels of 2-nitropropane vapors can result in irritation of the respiratory tract. Breathing higher levels of this chemical may cause anorexia, nausea, vomiting and diarrhea. It is reasonably anticipated to be a human carcinogen. (NCI05)
2-nitropropane appears as colorless liquid with a mild fruity odor. May float on or sink in water. (USCG, 1999)
2-nitropropane is a secondary nitroalkane that is propane in which a hydrogen at position 2 has been replaced by a nitro group. Mainly used as a solvent (b.p. 120℃). It has a role as a hepatotoxic agent, a carcinogenic agent, a polar aprotic solvent and a xenobiotic.
Brand Name: Vulcanchem
CAS No.: 79-46-9
VCID: VC21184614
InChI: InChI=1S/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H3
SMILES: CC(C)[N+](=O)[O-]
Molecular Formula: C3H7NO2
CH3CHNO2CH3
C3H7NO2
Molecular Weight: 89.09 g/mol

2-Nitropropane

CAS No.: 79-46-9

Cat. No.: VC21184614

Molecular Formula: C3H7NO2
CH3CHNO2CH3
C3H7NO2

Molecular Weight: 89.09 g/mol

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2-Nitropropane - 79-46-9

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Description 2-Nitropropane can be converted to mutagenic metabolites by human SULT1A1.
2-Nitropropane is a synthetic, flammable, colorless liquid that is slightly soluble in water, and miscible with most aromatic hydrocarbons, ketones, esters, ethers and the lower carboxylic acids. It is used primarily both as a chemical intermediate and as a solvent for numerous commercial products. 2-Nitropropane is also used as a component of explosives and propellants, and in fuels for internal combustion engines. The primary routes of potential human exposure to 2-nitropropane are dermal contact, inhalation, and ingestion. Contact with this compound can cause irritation of the eyes and skin. Acute inhalation exposure to low levels of 2-nitropropane vapors can result in irritation of the respiratory tract. Breathing higher levels of this chemical may cause anorexia, nausea, vomiting and diarrhea. It is reasonably anticipated to be a human carcinogen. (NCI05)
2-nitropropane appears as colorless liquid with a mild fruity odor. May float on or sink in water. (USCG, 1999)
2-nitropropane is a secondary nitroalkane that is propane in which a hydrogen at position 2 has been replaced by a nitro group. Mainly used as a solvent (b.p. 120℃). It has a role as a hepatotoxic agent, a carcinogenic agent, a polar aprotic solvent and a xenobiotic.
CAS No. 79-46-9
Molecular Formula C3H7NO2
CH3CHNO2CH3
C3H7NO2
Molecular Weight 89.09 g/mol
IUPAC Name 2-nitropropane
Standard InChI InChI=1S/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H3
Standard InChI Key FGLBSLMDCBOPQK-UHFFFAOYSA-N
Impurities 1-Nitropropane
SMILES CC(C)[N+](=O)[O-]
Canonical SMILES CC(C)[N+](=O)[O-]
Boiling Point 248.5 °F at 760 mm Hg (NTP, 1992)
120.2 °C
120 °C
249°F
Colorform Colorless liquid
Flash Point 75 °F (NTP, 1992)
24 °C (75 °F)(closed cup)
39 °C (closed cup), 24 °C (open cup)
38 °C (open cup) /from table/
24 °C c.c.
75°F
Melting Point -135 °F (NTP, 1992)
-91.3 °C
-91 °C
-135°F

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